
6-Fluoropyridin-2-amine: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Fluoropyridin-2-amine

Cat. No.: B074216 Get Quote

An In-depth Review of Safety, Handling, and Experimental Data

This technical guide provides a comprehensive overview of the material safety, properties, and

handling procedures for 6-Fluoropyridin-2-amine (CAS No. 1597-32-6). Designed for

researchers, scientists, and professionals in drug development, this document consolidates

critical data from various sources into a structured and accessible format. It includes detailed

information on hazard identification, protective measures, emergency procedures, and key

physical and chemical properties, supplemented with a detailed experimental protocol for its

synthesis.

Chemical Identification and Physical Properties
6-Fluoropyridin-2-amine is a fluorinated pyridine derivative utilized as a key intermediate in

the synthesis of various pharmaceutical and agrochemical compounds. Its fluorine substitution

can enhance lipophilicity and metabolic stability in target molecules.[1]
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Property Value Reference(s)

Molecular Formula C₅H₅FN₂ [2]

Molecular Weight 112.11 g/mol [2]

Appearance

White to light yellow or pale

cream solid (crystals or

powder)

[1][3]

Melting Point 54 - 62 °C (129 - 144 °F) [2][4]

Boiling Point 204 - 210 °C (399 - 410 °F) [4]

Purity ≥ 99% (GC) [1]

Storage Temperature 0 - 8 °C [1]

Hazard Identification and Classification
6-Fluoropyridin-2-amine is classified as a hazardous substance. The GHS classifications

from various suppliers indicate a consistent hazard profile, primarily concerning its toxicity upon

ingestion or skin contact, and its potential to cause severe skin and eye damage.
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Hazard
Classification
(GHS)

Code Description Reference(s)

Acute Toxicity, Oral H301 / H302
Toxic / Harmful if

swallowed
[2][4][5]

Acute Toxicity, Dermal H311 / H312
Toxic / Harmful in

contact with skin
[4][5]

Skin

Corrosion/Irritation
H314 / H315

Causes severe skin

burns and eye

damage / Causes skin

irritation

[2][4][5]

Serious Eye

Damage/Irritation
H318

Causes serious eye

damage
[2][5]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[2][6]

Hazardous to the

Aquatic Environment

(Chronic)

H412

Harmful to aquatic life

with long lasting

effects

[4]

Signal Word: Danger[2][4][5]

Hazard Pictograms:

GHS05 (Corrosion)[2]

GHS06 (Skull and Crossbones)

GHS07 (Exclamation Mark)[6]

GHS08 (Health Hazard)
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Safe Handling and Personal Protective Equipment
(PPE)
Proper handling and the use of appropriate personal protective equipment are crucial when

working with 6-Fluoropyridin-2-amine to minimize exposure and ensure laboratory safety.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7][8]

Ensure safety showers and eye wash stations are readily accessible.[8]

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

flame-retardant antistatic protective clothing to prevent skin contact.[4][7]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-

approved respirator.[7]

The following diagram illustrates a recommended workflow for handling this chemical in a

laboratory setting.
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Workflow for Safe Handling of 6-Fluoropyridin-2-amine

Preparation

Experimentation

Cleanup and Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Functionality

Gather and Weigh Chemical
in Fume Hood

Conduct Experiment
in Fume Hood

Monitor Reaction Progress

Decontaminate Glassware
and Work Surfaces

Dispose of Waste in
Designated Hazardous Waste Container

Remove PPE and Wash Hands

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b074216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A logical workflow for the safe handling of 6-Fluoropyridin-2-amine in a laboratory

setting.

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure. The following diagram

outlines the recommended emergency response actions.
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Emergency First Aid Procedures for 6-Fluoropyridin-2-amine Exposure

Routes of Exposure and Immediate Actions

Exposure Occurs

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.
Call a physician.

Skin Contact:
Immediately remove contaminated clothing.

Wash off with soap and plenty of water for at least 15 minutes.
Call a physician.

Eye Contact:
Rinse thoroughly with plenty of water for at least 15 minutes.

Consult a physician.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.
Call a physician.

Seek Immediate Medical Attention
Show SDS to the doctor.
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Synthesis Workflow for 6-Fluoropyridin-2-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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